5-Acetamidopentanoic acid

5-Acetamidopentanoic acid (CAS 1072-10-2) is an N-acetylated derivative of the C5 platform chemical 5-aminovaleric acid. In industrial and laboratory procurement, it functions primarily as a highly stable, chemoselective building block and an essential analytical reference standard. Unlike its zwitterionic parent compound, the acetyl group permanently masks the nucleophilic amine, restricting reactivity exclusively to the carboxylic acid terminus [1]. This structural modification makes it a critical material for synthesizing complex N-acetylated intermediates, custom peptide linkers, and opine analogs without the risk of spontaneous lactamization [2]. Additionally, it is a highly specific biomarker in targeted metabolomics for profiling lysine degradation and microbiome activity, necessitating the exact compound for absolute LC-MS/MS quantification [1].

Substituting 5-acetamidopentanoic acid with its unprotected parent, 5-aminovaleric acid (5-AVA), introduces severe processability failures during synthesis. Under standard carboxyl activation conditions, unprotected 5-AVA rapidly undergoes intramolecular cyclization to form valerolactam or uncontrolled intermolecular polymerization [1]. Conversely, substituting with transiently protected analogs like N-Boc-5-aminovaleric acid requires subsequent deprotection and re-acetylation steps if the N-acetyl moiety is required in the final product, degrading atom economy and overall yield. In analytical contexts, utilizing upstream precursors like glutaric acid or 5-AVA as surrogate standards fails completely, as they exhibit drastically different ionization efficiencies and chromatographic retention times, rendering absolute quantification of the specific N-acetylated biomarker impossible [2].

Lactamization Elimination in Carboxyl Activation

When subjected to standard peptide coupling reagents (e.g., EDC/NHS) or thermal esterification, unprotected 5-aminovaleric acid suffers from massive yield losses due to spontaneous intramolecular cyclization into valerolactam. By employing 5-acetamidopentanoic acid, the terminal amine is fully passivated by the acetyl group. This structural feature ensures that the carboxyl group can be activated and coupled with exogenous amines or alcohols with >90% directed yield, completely suppressing the lactamization pathway [1].

Procuring the pre-acetylated building block prevents catastrophic yield loss from self-condensation, ensuring predictable scale-up in synthetic workflows.

LC-MS/MS Specificity in Metabolomic Calibration

In targeted metabolomics, 5-acetamidopentanoic acid is quantified as a distinct marker of lysine degradation and thermal food processing. Accurately measuring this metabolite requires its exact chemical standard to establish a precise calibration curve. Using 5-aminovaleric acid as a surrogate standard results in total analytical failure, as the mass-to-charge ratio (m/z 158.08 [M-H]- for the acetylated form vs. m/z 116.07 for 5-AVA) and reversed-phase retention times are fundamentally distinct [1].

Procurement of the exact high-purity standard is non-negotiable for generating valid, reproducible quantitative data in microbiome and food science assays.

Step Reduction and Atom Economy

For the synthesis of target molecules requiring an N-acetylated pentanoic acid moiety—such as specific opine isomers—utilizing 5-acetamidopentanoic acid directly streamlines the synthetic route. If a chemist procures N-Boc-5-aminovaleric acid instead, the synthesis requires three distinct steps: coupling, acidic deprotection, and subsequent acetylation. Procuring 5-acetamidopentanoic acid reduces this to a single coupling step, significantly improving overall atom economy and reducing reagent waste [1].

Selecting the natively acetylated precursor reduces labor, accelerates throughput, and lowers stoichiometric waste in process chemistry.

Microbiome and Nutritional Metabolomics Standard

Directly downstream of its unique LC-MS/MS ionization profile, 5-acetamidopentanoic acid is the mandatory standard for quantifying lysine degradation pathways. It is heavily utilized in profiling gut microbiota activity and monitoring the accumulation of nitrogenous metabolites during thermal food processing, such as the roasting of Wuyi rock tea and the fermentation of Arabica coffee [1].

Pre-Acetylated C5 Bioconjugation Linker

Because the acetyl group prevents spontaneous lactamization during carboxyl activation, this compound is highly effective as a stable, non-reactive C5 spacer in bioconjugation. It is procured when a synthetic design requires a medium-length aliphatic chain with a capped, neutral nitrogen terminus to prevent unwanted basicity or side-reactivity in the final conjugate [2].

Opine and Amino Acid Derivative Precursor

Leveraging its superior atom economy compared to Boc-protected alternatives, 5-acetamidopentanoic acid is a highly efficient starting material for synthesizing complex N-acetylated biological intermediates. It is specifically procured for the chemical synthesis of opine analogs (e.g., octopine derivatives) and other specialized small molecules where the N-acetyl moiety must be retained in the final structure [3].